![molecular formula C21H22N4O2 B5974317 5-(benzoylamino)-N-(tert-butyl)-1-phenyl-1H-pyrazole-4-carboxamide](/img/structure/B5974317.png)
5-(benzoylamino)-N-(tert-butyl)-1-phenyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(benzoylamino)-N-(tert-butyl)-1-phenyl-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is a pyrazole derivative that has shown promising results in various studies related to biochemistry and physiology.
Mechanism of Action
The mechanism of action of 5-(benzoylamino)-N-(tert-butyl)-1-phenyl-1H-pyrazole-4-carboxamide is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways in the body. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties. This compound has been shown to inhibit the activity of certain enzymes and signaling pathways in the body, which can lead to a reduction in inflammation and cancer cell proliferation. Additionally, this compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 5-(benzoylamino)-N-(tert-butyl)-1-phenyl-1H-pyrazole-4-carboxamide in lab experiments is its ability to exhibit anti-inflammatory and anti-cancer properties. This makes it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 5-(benzoylamino)-N-(tert-butyl)-1-phenyl-1H-pyrazole-4-carboxamide. One potential direction is to further investigate the mechanism of action of this compound. Additionally, further studies are needed to determine the efficacy of this compound in the treatment of various diseases such as cancer and Alzheimer's disease. Finally, it may be beneficial to explore the potential of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 5-(benzoylamino)-N-(tert-butyl)-1-phenyl-1H-pyrazole-4-carboxamide involves the reaction of tert-butyl 4-hydrazinyl-1-phenyl-1H-pyrazole-3-carboxylate with benzoyl chloride in the presence of a base. The reaction yields the desired product, which can be purified using standard techniques such as column chromatography.
Scientific Research Applications
5-(benzoylamino)-N-(tert-butyl)-1-phenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential use in various research applications. This compound has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. Additionally, it has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
5-benzamido-N-tert-butyl-1-phenylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O2/c1-21(2,3)24-20(27)17-14-22-25(16-12-8-5-9-13-16)18(17)23-19(26)15-10-6-4-7-11-15/h4-14H,1-3H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGTPSOYCUILTTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=C(N(N=C1)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.